4-Methoxy-3-(piperidin-1-ylmethyl)benzaldehyde
Overview
Description
4-Methoxy-3-(piperidin-1-ylmethyl)benzaldehyde is a chemical compound with the molecular formula C14H19NO2 and a molecular weight of 233.31 . It is used for research purposes .
Molecular Structure Analysis
The InChI code for 4-Methoxy-3-(piperidin-1-ylmethyl)benzaldehyde is 1S/C14H19NO2/c1-17-14-6-5-12(11-16)9-13(14)10-15-7-3-2-4-8-15/h5-6,9,11H,2-4,7-8,10H2,1H3 . This code provides a standard way to encode the molecule’s structure and can be used to generate a 3D model.Physical And Chemical Properties Analysis
4-Methoxy-3-(piperidin-1-ylmethyl)benzaldehyde has a molecular weight of 233.31 . The compound should be stored at a temperature of 28°C .Scientific Research Applications
Proteomics Research
As indicated by suppliers like Santa Cruz Biotechnology, 4-Methoxy-3-(piperidin-1-ylmethyl)benzaldehyde is used in proteomics research . It can be employed to modify proteins or peptides, facilitating the study of protein function, interaction, and structure.
Pharmacological Studies
Piperidine derivatives, including 4-Methoxy-3-(piperidin-1-ylmethyl)benzaldehyde , have been the subject of pharmacological studies due to their presence in various classes of pharmaceuticals . These studies aim to understand the compound’s mechanism of action, efficacy, and safety profile.
Future Directions
Mechanism of Action
Target of Action
The primary targets of 4-Methoxy-3-(piperidin-1-ylmethyl)benzaldehyde are currently unknown. This compound is a biochemical used for proteomics research
Mode of Action
It’s known that the compound can act as a hydrogen bond acceptor and donor , which may influence its interaction with potential targets.
Result of Action
The molecular and cellular effects of 4-Methoxy-3-(piperidin-1-ylmethyl)benzaldehyde’s action are currently unknown. Some compounds with similar structures have shown antimicrobial activity against certain bacteria and fungi , but it’s unclear if this compound has similar effects.
properties
IUPAC Name |
4-methoxy-3-(piperidin-1-ylmethyl)benzaldehyde |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO2/c1-17-14-6-5-12(11-16)9-13(14)10-15-7-3-2-4-8-15/h5-6,9,11H,2-4,7-8,10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XGYIPSUCUPAHRT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C=O)CN2CCCCC2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methoxy-3-(piperidin-1-ylmethyl)benzaldehyde | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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